Cas no 916737-80-9 (BENZENE, 1-(CHLOROMETHYL)-4-(1,1-DIMETHYLETHYL)-2-(TRIFLUOROMETHYL)-)

BENZENE, 1-(CHLOROMETHYL)-4-(1,1-DIMETHYLETHYL)-2-(TRIFLUOROMETHYL)- structure
916737-80-9 structure
Product Name:BENZENE, 1-(CHLOROMETHYL)-4-(1,1-DIMETHYLETHYL)-2-(TRIFLUOROMETHYL)-
CAS No:916737-80-9
MF:C12H14ClF3
MW:250.687773227692
CID:3366728
PubChem ID:165350970
Update Time:2025-04-21

BENZENE, 1-(CHLOROMETHYL)-4-(1,1-DIMETHYLETHYL)-2-(TRIFLUOROMETHYL)- Chemical and Physical Properties

Names and Identifiers

    • BENZENE, 1-(CHLOROMETHYL)-4-(1,1-DIMETHYLETHYL)-2-(TRIFLUOROMETHYL)-
    • 916737-80-9
    • DTXSID101168480
    • 1-(Chloromethyl)-4-(1,1-dimethylethyl)-2-(trifluoromethyl)benzene
    • Inchi: 1S/C12H14ClF3/c1-11(2,3)9-5-4-8(7-13)10(6-9)12(14,15)16/h4-6H,7H2,1-3H3
    • InChI Key: RJARMEFKWNZSCB-UHFFFAOYSA-N
    • SMILES: ClCC1C=CC(=CC=1C(F)(F)F)C(C)(C)C

Computed Properties

  • Exact Mass: 250.0736126Da
  • Monoisotopic Mass: 250.0736126Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 0Ų
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